Cas no 18678-10-9 (Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI))
18678-10-9 structure
Product Name:Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI)
CAS No:18678-10-9
MF:C6H12BrNO2
MW:210.068981170654
CID:226439
PubChem ID:313561
Update Time:2025-04-19
Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI)
- ETHYL (3‐BROMOPROPYL)CARBAMATE
- ethyl N-(3-bromopropyl)carbamate
- AC1L7NPK
- ethyl 3-bromopropylcarbamate
- NSC228078
- NSC-228078
- DTXSID10310526
- 18678-10-9
- ETHYL (3-BROMOPROPYL)CARBAMATE
-
- Inchi: 1S/C6H12BrNO2/c1-2-10-6(9)8-5-3-4-7/h2-5H2,1H3,(H,8,9)
- InChI Key: ZPSVOEVGBDDSDQ-UHFFFAOYSA-N
- SMILES: BrCCCNC(=O)OCC
Computed Properties
- Exact Mass: 209.00516
- Monoisotopic Mass: 209.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.372
- Boiling Point: 266.4°C at 760 mmHg
- Flash Point: 114.9°C
- Refractive Index: 1.473
- PSA: 38.33
- LogP: 1.90840
Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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